Cas no 2171195-01-8 ((2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid
• CAS No: 2171195-01-8
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6190545
• PubChem ID: 165551319
• Update Time: 2025-08-05

(2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid
• EN300-1488332
• (2S,3R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-hydroxybutanoic acid
• 2171195-01-8

• Inchi： 1S/C24H28N2O6/c1-14(27)21(22(29)30)25-20(28)12-24(2,3)26-23(31)32-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19,21,27H,12-13H2,1-3H3,(H,25,28)(H,26,31)(H,29,30)/t14-,21+/m1/s1
• InChI Key： KUTFYCHBOWXDTO-SZNDQCEHSA-N
• SMILES： O(C(NC(C)(C)CC(N[C@H](C(=O)O)[C@@H](C)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 125Ų

Additional information on (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid

Comprehensive Analysis of (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid (CAS No. 2171195-01-8)

The compound (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid (CAS No. 2171195-01-8) is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and industries are increasingly interested in this compound due to its role in developing targeted therapies and its compatibility with green chemistry principles.

One of the most searched questions in the field is: "What is the role of Fmoc in peptide synthesis?" The Fmoc group in (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid serves as a temporary protecting group for amines, enabling selective deprotection under mild basic conditions. This characteristic is critical for constructing complex peptides with high precision, a topic highly relevant to drug discovery and biotechnology advancements.

Another trending topic is the demand for sustainable synthetic methods. The compound’s compatibility with environmentally friendly solvents and its efficiency in automated peptide synthesizers align with the global shift toward greener chemistry. Researchers often search for "Fmoc-amino acid derivatives for green peptide synthesis", highlighting the compound’s significance in reducing waste and improving yield.

The stereochemistry of (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid is another focal point. The (2S,3R) configuration ensures optimal biological activity, making it a preferred choice for designing peptide-based therapeutics. This specificity is crucial for applications in cancer research, immunology, and neurodegenerative disease studies, where peptide conformation dictates efficacy.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound. Users frequently search for "HPLC purification methods for Fmoc-protected amino acids", underscoring the need for high-purity standards in pharmaceutical manufacturing. The compound’s stability under these analytical conditions further enhances its utility in quality control processes.

In summary, (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-hydroxybutanoic acid (CAS No. 2171195-01-8) is a cornerstone in modern peptide chemistry. Its applications span from drug development to biomaterials engineering, driven by its structural precision and adaptability to cutting-edge synthetic methodologies. As the scientific community continues to explore its potential, this compound remains at the forefront of innovation in life sciences.